Cas no 89159-00-2 (5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile)
89159-00-2 structure
Product Name:5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
CAS No:89159-00-2
MF:C9H14N4
MW:178.234261035919
CID:610090
PubChem ID:10921082
Update Time:2025-04-19
5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-pentyl-
- 5-amino-1-pentylpyrazole-4-carbonitrile
- SCHEMBL2073708
- DTXSID80448360
- 89159-00-2
- 5-Amino-1-pentyl-4-cyanopyrazole
- GSWDIGMRMLMABI-UHFFFAOYSA-N
- 5-Amino-4-cyano-1-(n-pentyl)pyrazole
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- Inchi: 1S/C9H14N4/c1-2-3-4-5-13-9(11)8(6-10)7-12-13/h7H,2-5,11H2,1H3
- InChI Key: GSWDIGMRMLMABI-UHFFFAOYSA-N
- SMILES: N1(C(=C(C#N)C=N1)N)CCCCC
Computed Properties
- Exact Mass: 178.121846464g/mol
- Monoisotopic Mass: 178.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.6Ų
5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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